![molecular formula C12H17NO3S B7576167 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid](/img/structure/B7576167.png)
3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid, also known as DMTPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMTPA is a derivative of the amino acid proline and is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid is not fully understood. However, it is believed that this compound acts as a chelating agent by binding to heavy metals and removing them from the body. This compound may also inhibit the growth of cancer cells by interfering with their metabolic processes. In MRI, this compound enhances the contrast of images by altering the magnetic properties of tissues.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in animal studies. It has been found to be rapidly excreted from the body, with a half-life of approximately 30 minutes. This compound has been shown to be effective in removing heavy metals from the body, and it has been found to inhibit the growth of cancer cells in vitro. In MRI, this compound enhances the contrast of images, allowing for better visualization of tissues.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid in lab experiments is its ability to act as a chelating agent, which can be used to remove heavy metals from samples. This can be particularly useful in studies that involve the analysis of metal ions in biological samples. Additionally, this compound's ability to inhibit the growth of cancer cells in vitro makes it a potential candidate for cancer research. However, one limitation of using this compound in lab experiments is its cost, as it can be expensive to synthesize.
Future Directions
There are several future directions for 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid research. One potential direction is the development of this compound-based therapies for cancer treatment. Additionally, this compound's ability to remove heavy metals from the body could be further studied for its potential use in treating heavy metal poisoning. This compound's use in MRI could also be further explored, particularly in the development of new imaging techniques. Finally, the synthesis of this compound could be optimized to reduce costs and increase efficiency.
Synthesis Methods
3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid is synthesized through a multi-step process that involves the reaction of proline with various reagents. The first step involves the reaction of proline with 2-bromo-5-methylthiophene to form 5-methylthiophene-2-carbonylproline. This is followed by a series of reactions that involve the use of reagents such as sodium hydride, ethyl bromoacetate, and ammonium hydroxide. The final step involves the reaction of the intermediate product with ethylenediamine to form this compound.
Scientific Research Applications
3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid has potential applications in various scientific fields. It has been studied for its ability to act as a chelating agent, which can be used to remove heavy metals from the body. This compound has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in magnetic resonance imaging (MRI), as it can enhance the contrast of MRI images.
properties
IUPAC Name |
3-[(4,5-dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-4-13(6-5-11(14)15)12(16)10-7-8(2)9(3)17-10/h7H,4-6H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYEHONIUAVJZLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)O)C(=O)C1=CC(=C(S1)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.